Cas no 2252500-71-1 (6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-2-carboxylic acid)

• Product Name: 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-2-carboxylic acid
• CAS No: 2252500-71-1
• MF: C₂₂H₁₈N₂O₄
• MW: 374.389325618744
• MDL: MFCD32667652
• CID: 5356474
• PubChem ID: 146155315
• Update Time: 2025-06-13

6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]pyridine-2-carboxylic acid
• Z4371213547
• 6-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridine-2-carboxylic acid
• INDEX NAME NOT YET ASSIGNED
• 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-2-carboxylic acid

• MDL： MFCD32667652
• Inchi： 1S/C22H18N2O4/c25-21(26)20-11-5-6-14(24-20)12-23-22(27)28-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-11,19H,12-13H2,(H,23,27)(H,25,26)
• InChI Key： ZGHWVGSPACDKGC-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=C(C(=O)O)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 547
• XLogP3: 3.4
• Topological Polar Surface Area: 88.5

Additional information on 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-2-carboxylic acid

Comprehensive Overview of 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-2-carboxylic acid (CAS No. 2252500-71-1)

6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-2-carboxylic acid (CAS No. 2252500-71-1) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis, bioconjugation, and pharmaceutical research. This compound features a pyridine-2-carboxylic acid backbone modified with an Fmoc-aminomethyl group, making it a versatile building block for drug discovery and biomaterial engineering. Its unique structure enables applications in click chemistry and targeted drug delivery systems, aligning with current trends in precision medicine and biocompatible materials.

The growing demand for high-purity synthetic intermediates in biopharmaceuticals has spotlighted compounds like 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-2-carboxylic acid. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2252500-71-1 solubility," reflecting interest in its physicochemical properties and compatibility with solid-phase peptide synthesis (SPPS). Recent studies highlight its role in designing peptide-based therapeutics for cancer immunotherapy and neurodegenerative disease research, addressing pressing healthcare challenges.

From a synthetic chemistry perspective, this compound’s carboxylic acid moiety allows facile conjugation with amines or alcohols via amide/ester bond formation, while the Fmoc group provides orthogonal protection for N-terminal modifications. Such features are critical for developing multifunctional prodrugs, a hot topic in AI-driven drug design forums. Analytical techniques like HPLC and mass spectrometry are essential for verifying its purity, as emphasized in queries such as "CAS 2252500-71-1 analytical methods."

Environmental and green chemistry considerations are increasingly relevant. Users often inquire about "sustainable synthesis of Fmoc derivatives," prompting innovations in catalyst-free coupling reactions and biodegradable protecting groups. The compound’s stability under ambient conditions and compatibility with water-miscible solvents further enhance its utility in eco-friendly protocols.

In summary, 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridine-2-carboxylic acid exemplifies the intersection of traditional organic chemistry and cutting-edge biomedical applications. Its adaptability to automated synthesis platforms and relevance to personalized medicine underscore its value in contemporary research. For researchers exploring "peptide linker design" or "CAS 2252500-71-1 suppliers," this compound offers a robust solution with well-documented structure-activity relationships.